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Compound of Interest

Compound Name: Selenium disulfide

CAS No.: 7488-56-4

Cat. No.: B1200345

Get Quote

An objective guide for researchers and drug development professionals on the therapeutic

potential of selenium disulfide in preclinical studies.

Selenium disulfide, a compound with a long history of use in dermatology, is gaining renewed

interest for its therapeutic potential in a range of diseases. This guide provides a

comprehensive comparison of the in vivo efficacy of selenium disulfide in animal models for

antifungal, anti-parasitic, and anticancer applications. The data presented is compiled from

peer-reviewed studies to offer an objective overview of its performance against alternative

treatments.

Antifungal Efficacy: Pityrosporosis in Guinea Pigs
An early study investigated the efficacy of a shampoo containing selenium disulfide in a

guinea pig model of pityrosporosis, a fungal infection of the skin caused by Pityrosporum ovale

(now known as Malassezia ovalis). This condition in guinea pigs mimics seborrheic dermatitis

and dandruff in humans. The performance of the selenium disulfide shampoo was compared

with shampoos containing other active antifungal agents.
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Experimental Protocol
A guinea pig model for pityrosporosis was established by inoculating the intact skin of the

animals with Pityrosporum ovale for seven consecutive days. Following the infection period, the

animals were treated with one of four different shampoos: Nizoral (containing ketoconazole),

EDS Zinc (containing zinc pyrithione), Zinkan (containing zinc pyrithione), and Selsun

(containing selenium sulfide). The treatments were administered as both undiluted and diluted

(1:10) shampoos. The efficacy of the treatments was evaluated by scoring the lesions for

erythema, folliculitis, and hyperkeratosis 24 hours after the final inoculation and after the

treatment. The final evaluation was conducted 13 days after the initial infection, which was 10

days after the last shampoo application.[1]

Data Summary
The study reported that the shampoo containing ketoconazole (Nizoral) demonstrated

consistently superior clinical and mycological results compared to the shampoos containing

zinc pyrithione and selenium disulfide.[1] Unfortunately, the abstract of the study did not

provide specific quantitative scores for each treatment group, precluding a detailed tabular

comparison.
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Caption: Workflow of the in vivo antifungal efficacy study in a guinea pig model.

Anti-parasitic Efficacy: Biting Lice in Horses
Selenium disulfide has been evaluated for its efficacy in treating infestations of the biting

louse, Damalinia equi (also known as Werneckiella equi), in horses. A clinical study compared

the outcomes in treated horses with a control group of untreated animals.

Experimental Protocol
Twenty-five horses naturally infested with D. equi were included in the study. All horses initially

presented with severe pruritus (itching), leading to self-inflicted trauma. Eighteen of these

horses were assigned to the treatment group and received three applications of a 1% selenium

sulfide shampoo at 10-day intervals. The remaining seven horses were left untreated as a
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control group. The primary outcomes observed were the resolution of pruritus and the presence

of lice and their eggs (nits).[2]

Data Summary
Treatment Group Number of Animals Key Observations Efficacy

1% Selenium Sulfide

Shampoo
18

After the first

treatment, only two

horses still showed

signs of pruritus. After

the third treatment, all

horses were

asymptomatic. No lice

or eggs were found

after the second and

third treatments.[2]

High

Untreated Control 7

No improvement in

clinical signs was

observed during the

experimental period.

[2]

-
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Caption: Workflow of the in vivo anti-parasitic efficacy study in horses.

Anticancer Efficacy: Hepatocellular Carcinoma in
Mice
Recent research has explored the repositioning of selenium disulfide as an anticancer agent.

A study investigating its effects on hepatocellular carcinoma (HCC) in a mouse model has

revealed promising results and shed light on its mechanism of action.

Experimental Protocol
The in vivo anticancer efficacy of selenium disulfide was evaluated in a nude mouse

xenograft model. SMMC-7721 human hepatocellular carcinoma cells were subcutaneously

injected into the mice. Once the tumors reached a certain volume, the mice were randomly
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divided into a control group receiving a saline solution and a treatment group receiving

intraperitoneal injections of selenium disulfide (5 mg/kg). The tumor volume was measured

daily, and at the end of the 14-day study period, the tumors were excised and weighed. The

expression of the proliferation marker Ki-67 and the level of apoptosis (programmed cell death)

were also assessed in the tumor tissues.[3]

Data Summary
Treatment
Group

Average
Tumor Volume
(Day 14, mm³)

Average
Tumor Weight
(Day 14, g)

Ki-67
Expression

Apoptosis
(TUNEL Assay)

Saline (Control) ~1200 ~1.0 High Low

Selenium Sulfide

(5 mg/kg)
~400 ~0.4 Low High

Note: The values in the table are estimations based on the graphical data presented in the

source publication.[3]

Signaling Pathway
The study in hepatocellular carcinoma cells revealed that selenium disulfide exerts its

anticancer effects by targeting the PLAGL2/C-MET/STAT3 signaling pathway. Overexpression

of the transcription factor PLAGL2 is associated with resistance to mitochondrial apoptosis in

HCC. Selenium disulfide was found to act as a PLAGL2 inhibitor. This inhibition leads to the

downregulation of the C-MET/STAT3 signaling axis, which in turn suppresses other critical

cancer-related pathways such as AKT/mTOR and MAPK. Ultimately, this cascade of events

triggers intrinsic mitochondrial apoptosis, characterized by the involvement of Bcl-2 family

proteins, cytochrome c release, and caspase activation.[4][5]
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Caption: Selenium disulfide-induced signaling cascade in hepatocellular carcinoma.

In conclusion, the in vivo validation of selenium disulfide in animal models demonstrates its

potential as a versatile therapeutic agent. While it shows activity in antifungal and anti-parasitic

applications, its efficacy relative to other established treatments may vary. The most compelling

recent evidence lies in its anticancer properties, with a clearly defined mechanism of action in

hepatocellular carcinoma, suggesting a promising avenue for drug repositioning and further

development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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